Cas no 1358236-79-9 (ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate)

• Product Name: ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate
• CAS No: 1358236-79-9
• MF: C₂₃H₂₂FN₃O₃
• MW: 407.437489032745
• CID: 5399429
• Update Time: 2025-06-13

ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• PPJOKHPDBFLHOH-UHFFFAOYSA-N
• ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate

• Inchi： 1S/C23H22FN3O3/c1-2-30-23(29)15-5-8-17(9-6-15)26-21-18-13-16(24)7-10-20(18)25-14-19(21)22(28)27-11-3-4-12-27/h5-10,13-14H,2-4,11-12H2,1H3,(H,25,26)
• InChI Key： PPJOKHPDBFLHOH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC2C3C(N=CC=2C(N2CCCC2)=O)=CC=C(F)C=3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate

Comprehensive Overview of Ethyl 4-{[6-Fluoro-3-(Pyrrolidine-1-Carbonyl)Quinolin-4-yl]Amino}Benzoate (CAS No. 1358236-79-9)

Ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate (CAS No. 1358236-79-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivative family, which is widely studied for its bioactive properties. The presence of a fluoro substituent and a pyrrolidine-1-carbonyl moiety enhances its interaction with biological targets, making it a promising candidate for drug discovery and development.

In recent years, researchers have focused on quinoline-based compounds due to their versatility in medicinal chemistry. The ethyl 4-aminobenzoate segment in this molecule further contributes to its solubility and bioavailability, which are critical factors in drug formulation. With the growing interest in targeted therapies and small-molecule inhibitors, this compound has been explored for its potential role in modulating specific enzymatic pathways, particularly those involved in inflammation and oncology.

The synthesis of ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate involves multi-step organic reactions, including amidation, esterification, and nucleophilic substitution. Its structural characterization is typically performed using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's high purity and consistency, which are essential for reproducible research outcomes.

One of the trending topics in pharmaceutical research is the development of fluorinated compounds, as the introduction of fluorine atoms often improves metabolic stability and binding affinity. The 6-fluoro group in this molecule aligns with this trend, making it a subject of interest for researchers investigating structure-activity relationships (SAR). Additionally, the pyrrolidine-1-carbonyl moiety is known to enhance interactions with protein targets, further increasing its relevance in drug design.

From a commercial perspective, CAS No. 1358236-79-9 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its applications extend beyond pharmaceuticals, including use as a chemical intermediate in organic synthesis and as a reference standard in analytical chemistry. Researchers frequently search for synthetic protocols, biological activity data, and safety profiles of this compound, reflecting its broad utility.

In conclusion, ethyl 4-{[6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-yl]amino}benzoate represents a compelling example of modern medicinal chemistry innovation. Its combination of fluorine substitution, quinoline core, and ester functionality offers diverse opportunities for scientific exploration. As the demand for novel bioactive molecules continues to rise, this compound is poised to play a pivotal role in advancing therapeutic and diagnostic technologies.